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Compound of Interest

Compound Name: LY-402913

Cat. No.: B608746 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and use of

stock solutions of LY-402913, a selective multidrug resistance protein 1 (MRP1) inhibitor, for in

vitro cell culture applications.

Introduction
LY-402913 is a potent and selective inhibitor of the multidrug resistance protein 1 (MRP1), also

known as ATP-binding cassette subfamily C member 1 (ABCC1).[1][2] MRP1 is a

transmembrane protein that functions as an ATP-dependent efflux pump, actively transporting a

wide range of substrates, including various anticancer drugs, out of the cell.[2] Overexpression

of MRP1 is a significant mechanism of multidrug resistance (MDR) in cancer cells, leading to

reduced efficacy of chemotherapy. By inhibiting MRP1, LY-402913 can reverse this resistance

and restore sensitivity to chemotherapeutic agents.[2]

Accurate and consistent preparation of LY-402913 stock solutions is critical for obtaining

reliable and reproducible results in cell-based assays. This protocol outlines the necessary

steps, from handling the powdered compound to preparing working solutions for cell culture

experiments.
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Proper handling and storage are essential to maintain the stability and activity of LY-402913.

The compound is a white to off-white solid powder.[3]

Table 1: Physicochemical Data for LY-402913

Property Value Reference

Molecular Weight 533.97 g/mol [2]

Chemical Formula C28H24ClN3O6 [2]

CAS Number 334970-65-9 [3]

Appearance White to off-white solid powder [2][3]

Solubility
Soluble in DMSO (up to 50

mg/mL)
[3]

Low solubility in aqueous

media
[4]

Table 2: Recommended Storage Conditions

Form
Storage
Temperature

Shelf Life Reference

Powder -20°C 3 years [3]

4°C 2 years (short term) [1][2]

Stock Solution (in

DMSO)
-80°C 6 months [1][3]

-20°C 1 month [1][3]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes.[3][4]
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This protocol describes the preparation of a 10 mM stock solution of LY-402913 in Dimethyl

Sulfoxide (DMSO).

Materials and Equipment
LY-402913 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator (water bath)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
Handle LY-402913 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times.

Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information before

handling.

Preparation of a 10 mM Stock Solution
The following calculation is used to determine the volume of DMSO required to achieve a 10

mM concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example Calculation for 1 mg of LY-402913:
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Mass = 0.001 g

Concentration = 0.010 mol/L

Molecular Weight = 533.97 g/mol

Volume (L) = 0.001 / (0.010 * 533.97) = 0.0001872 L

Volume (µL) = 187.3 µL

Table 3: Preparation of 10 mM LY-402913 Stock Solution

Mass of LY-402913 Volume of DMSO to Add

1 mg 187.3 µL

5 mg 936.4 µL

10 mg 1.87 mL

Step-by-Step Protocol
Pre-handling: Before opening, gently tap the vial of LY-402913 powder to ensure all contents

are at the bottom.[5]

Weighing: Accurately weigh the desired amount of LY-402913 powder. For small quantities

(e.g., ≤10 mg), it is often easier and more accurate to add the solvent directly to the pre-

weighed vial from the manufacturer.[6]

Dissolving: Using a calibrated pipette, add the calculated volume of high-quality, anhydrous

DMSO to the vial containing the powder.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

If solubility issues arise, brief warming (up to 37°C) or sonication may be required to facilitate

dissolution.[3] Visually inspect the solution to ensure no particulates are present.

Aliquoting: Dispense the stock solution into small, single-use aliquots in sterile

microcentrifuge tubes or cryogenic vials. This is a critical step to avoid repeated freeze-thaw
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cycles which can degrade the compound.[6]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for

short-term storage (up to 1 month).[3]

Protocol: Preparation of Working Solution for Cell
Culture
Procedure

Thaw a single aliquot of the 10 mM LY-402913 stock solution at room temperature.

Dilute the stock solution directly into pre-warmed cell culture medium to the desired final

concentration immediately before use.[4]

Mix gently by pipetting or inverting the tube. Avoid vigorous vortexing, which can be

detrimental to media components.

Important: The final concentration of DMSO in the cell culture medium should be kept to a

minimum, typically below 0.5%, to avoid solvent-induced cytotoxicity.[6][7] Always include a

vehicle control (medium with the same final concentration of DMSO) in your experiments to

account for any effects of the solvent on the cells.[7]

Diagrams
LY-402913 Mechanism of Action
The diagram below illustrates how LY-402913 inhibits the MRP1 transporter, preventing the

efflux of chemotherapeutic drugs from a cancer cell.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://captivatebio.com/store/pub/media/documents/products/small_molecules/CaptivateBio-FAQs-Sheet-Small-Molecules.pdf
https://www.medchemexpress.com/ly-402913.html
https://www.benchchem.com/product/b608746?utm_src=pdf-body
https://cdn.stemcell.com/media/files/pis/10000002460-PIS_01.pdf
https://captivatebio.com/store/pub/media/documents/products/small_molecules/CaptivateBio-FAQs-Sheet-Small-Molecules.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b608746?utm_src=pdf-body
https://www.benchchem.com/product/b608746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of MRP1 Inhibition by LY-402913
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Caption: LY-402913 inhibits the MRP1-mediated efflux of drugs.

Experimental Workflow
The following workflow diagram summarizes the key steps from receiving the compound to

preparing the final working solution for cell culture.
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Workflow for LY-402913 Solution Preparation

Receive & Store
LY-402913 Powder

(-20°C)

Weigh Powder or
Use Pre-Weighed Vial

Add Anhydrous DMSO
to Calculated Volume

Vortex / Sonicate
Until Fully Dissolved

(10 mM Stock Solution)

Complete
Solubilization

Aliquot into
Single-Use Tubes

Store Aliquots
(-80°C or -20°C)

Prevent Degradation

Thaw One Aliquot
for Experiment

Dilute in Culture Medium
to Final Concentration

(e.g., 1 µM)

Add to Cells
(Include DMSO Control)

Click to download full resolution via product page

Caption: From powder to working solution for cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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